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Abstract
This application note details a robust and reliable Normal-Phase High-Performance Liquid

Chromatography (NP-HPLC) method for the simultaneous separation and quantification of four

tocopherol isomers (α-, β-, γ-, and δ-tocopherol) in samples treated with Covi-ox®. Covi-ox®

is a natural mixed tocopherol antioxidant derived from vegetable oils, commonly used to protect

sensitive materials from oxidative degradation.[1][2] The described method utilizes a silica-

based column with a non-polar mobile phase and highly sensitive fluorescence detection,

ensuring accurate quantification crucial for stability studies, formulation development, and

quality control.

Introduction
Vitamin E is a group of eight fat-soluble compounds, including four tocopherols (α, β, γ, δ) and

four tocotrienols.[3][4] α-Tocopherol exhibits the highest biological activity in humans, but all

isomers contribute to antioxidant properties.[5] Covi-ox® T-70, a common commercial blend, is

rich in γ- and δ-tocopherol, with a typical composition of approximately 14% d-alpha-

tocopherol, 2% d-beta-tocopherol, 60% d-gamma-tocopherol, and 24% d-delta-tocopherol.[1]

Accurately quantifying the individual isomer profile in a Covi-ox® treated product is essential

for understanding its antioxidant capacity and stability.

Normal-Phase HPLC (NP-HPLC) is particularly well-suited for separating tocopherol isomers,

as their structural differences, based on the number and position of methyl groups on the

chromanol ring, are better resolved in non-polar solvent systems.[5][6][7][8] This method
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provides complete baseline separation of all four isomers, which can be challenging with

Reverse-Phase (RP-HPLC) methods where β- and γ-tocopherols often co-elute.[5][6]

Experimental Protocol
Apparatus and Reagents

HPLC System: Agilent 1260 Infinity II LC System or equivalent, equipped with a quaternary

pump, autosampler, column thermostat, and fluorescence detector (FLD).

Chromatography Column: Spherisorb Silica-80 column (250 x 4.6 mm, 5 µm particle size) or

equivalent normal-phase silica column.[6]

Data Acquisition: OpenLab ChemStation or equivalent chromatography data software.

Reagents:

n-Hexane (HPLC Grade)

2-Propanol (IPA, HPLC Grade)

Methanol (HPLC Grade)

α-, β-, γ-, and δ-Tocopherol certified reference standards.

Ethanol (ACS Grade)

Standard Preparation
Primary Stock Solutions (1000 µg/mL): Accurately weigh and dissolve 10 mg of each

tocopherol isomer standard (α, β, γ, δ) in 10 mL of ethanol. Store at -20°C in amber vials.

Mixed Standard Stock Solution (100 µg/mL): Dilute 1 mL of each primary stock solution into

a 10 mL volumetric flask and bring to volume with n-Hexane.

Calibration Standards: Prepare a series of calibration standards by serial dilution of the

Mixed Standard Stock Solution with n-Hexane to achieve concentrations ranging from

approximately 0.1 µg/mL to 10 µg/mL.
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Sample Preparation
The sample preparation aims to extract tocopherols from the sample matrix (e.g., oil, cream,

drug formulation) into a solvent compatible with NP-HPLC. This direct dilution method avoids

saponification, which can be time-consuming and risk degradation of the heat- and light-

sensitive tocopherols.[9][10]

Weighing: Accurately weigh an appropriate amount of the Covi-ox® treated sample (e.g.,

50-100 mg) into a 15 mL centrifuge tube.

Extraction: Add 10 mL of n-Hexane to the tube.

Vortex: Vortex the sample vigorously for 2 minutes to ensure complete dissolution and

extraction of the tocopherols.

Filtration: Filter the extract through a 0.45 µm PTFE syringe filter directly into an HPLC vial.

Dilution (if necessary): If the tocopherol concentration is expected to be high, perform a

further dilution with n-Hexane to ensure the concentrations fall within the calibration curve

range.

HPLC Conditions
The chromatographic conditions are optimized for the separation of the four tocopherol

isomers.

Parameter Value

Column Spherisorb Silica-80 (250 x 4.6 mm, 5 µm)[6]

Mobile Phase Isocratic: n-Hexane:2-Propanol (99:1 v/v)[6][7]

Flow Rate 1.0 mL/min[6]

Injection Volume 20 µL[6]

Column Temperature 30°C

Fluorescence Detector Excitation: 295 nm, Emission: 330 nm[11]

Run Time 12 minutes
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Data Presentation & Results
Chromatogram and Retention Times
Under the specified conditions, a clean separation of all four tocopherol isomers is achieved in

under 10 minutes. A representative chromatogram is shown below.

Table 2: Typical Retention Times and Performance Data

Analyte
Retention Time
(min)

Linearity (R²) LOD (µg/mL) LOQ (µg/mL)

δ-Tocopherol ~5.0 > 0.999 0.03 0.10

γ-Tocopherol ~6.4 > 0.999 0.03 0.10

β-Tocopherol ~6.7 > 0.999 0.03 0.10

α-Tocopherol ~8.7 > 0.999 0.04 0.12

(Data are

representative

and should be

confirmed during

method

validation)

Quantitative Analysis of Covi-ox® Treated Sample
A calibration curve is generated for each isomer by plotting the peak area against the

concentration of the prepared standards. The concentration of each tocopherol isomer in the

test sample is then calculated using the regression equation from the calibration curve.

Table 3: Example Quantification in a Covi-ox® Treated Oil Sample
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Sample
α-
Tocopherol
(mg/kg)

β-
Tocopherol
(mg/kg)

γ-
Tocopherol
(mg/kg)

δ-
Tocopherol
(mg/kg)

Total
Tocopherol
s (mg/kg)

Control Oil 85.2 < LOQ 15.4 < LOQ 100.6

Covi-ox®

Treated Oil
205.7 32.1 785.3 310.5 1333.6

Visualizations

Tocopherol Isomers

Tocopherols
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Caption: Relationship of the four primary tocopherol isomers.
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HPLC Analysis Workflow for Tocopherols

1. Sample Weighing
(Covi-ox® Treated Matrix)

2. Solvent Extraction
(n-Hexane)

3. Filtration
(0.45 µm PTFE Filter)

4. Transfer to HPLC Vial

5. HPLC Injection
(NP-HPLC-FLD)

6. Chromatographic Separation

7. Fluorescence Detection
(Ex: 295 nm, Em: 330 nm)

8. Data Analysis
(Quantification via Calibration Curve)

9. Final Report

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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